CID 78061915
Overview
Description
CID 78061915 is a chemical compound with unique properties and applications in various fields
Preparation Methods
The synthesis of CID 78061915 involves specific synthetic routes and reaction conditions. While detailed synthetic routes are proprietary, general methods include the use of specific reagents and catalysts under controlled conditions. Industrial production methods often involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity.
Chemical Reactions Analysis
CID 78061915 undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include strong oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used.
Scientific Research Applications
CID 78061915 has a wide range of applications in scientific research. In chemistry, it is used as a reagent in various synthetic reactions. In biology, it is studied for its potential effects on cellular processes and pathways. In medicine, it is being investigated for its therapeutic potential in treating certain diseases. In industry, it is used in the production of specialized materials and chemicals.
Mechanism of Action
The mechanism of action of CID 78061915 involves its interaction with specific molecular targets and pathways. It exerts its effects by binding to certain receptors or enzymes, thereby modulating their activity. This interaction can lead to changes in cellular processes and physiological responses.
Comparison with Similar Compounds
CID 78061915 can be compared with other similar compounds to highlight its uniqueness Similar compounds include those with comparable chemical structures and properties
Conclusion
This compound is a versatile compound with significant potential in various fields Its unique properties and applications make it a valuable subject of study in scientific research, medicine, and industry
Properties
Molecular Formula |
AlMg3 |
|---|---|
Molecular Weight |
99.90 g/mol |
InChI |
InChI=1S/Al.3Mg |
InChI Key |
XVPYEAKKFCYZPT-UHFFFAOYSA-N |
Canonical SMILES |
[Mg].[Mg].[Mg].[Al] |
Origin of Product |
United States |
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